![molecular formula C16H24N2OS B2408349 2-amino-6-tert-butyl-N-cyclopropyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 590352-38-8](/img/structure/B2408349.png)
2-amino-6-tert-butyl-N-cyclopropyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Overview
Description
2-Amino-6-tert-butyl-N-cyclopropyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research chemical . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:1S/C18H29N2OS/c1-18(2,3)11-8-9-13-14(10-11)22-16(19)15(13)17(21)20-12-6-4-5-7-12/h11-12,22H,4-10,19H2,1-3H3,(H,20,21)
. This code provides a textual representation of the molecule’s structure, including the arrangement of atoms and the bonds between them. Physical and Chemical Properties Analysis
This compound has a molecular weight of 321.51 . It is recommended to be stored at a temperature of 28°C .Scientific Research Applications
Biologically Active Derivatives
Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which include 2-amino-6-tert-butyl-N-cyclopropyl variant, are investigated for their biological activity. These compounds are precursors of biologically active compounds and show potential in cytostatic, antitubercular, and anti-inflammatory activities. Research focuses on optimizing synthesis methods and analyzing these substances using high-performance liquid chromatography (HPLC) (Chiriapkin, Kodonidi, & Larsky, 2021).
Antibacterial and Antifungal Activities
Thiophene-3-carboxamide derivatives, including 2-amino-6-tert-butyl-N-cyclopropyl variant, exhibit antibacterial and antifungal activities. Studies on these compounds highlight their molecular conformation and the absence of significant intermolecular interactions, which could be essential for their biological activities (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).
Thienopyrimidine Synthesis
Investigations into novel transformations of the amino and carbonyl/nitrile groups in Gewald thiophenes, including 2-amino-thiophene-3-carboxamides, aim to synthesize thienopyrimidines. These studies explore various chemical reactions to develop new derivatives and their potential applications in medicinal chemistry (Pokhodylo, Shyyka, Savka, & Obushak, 2010).
Antitumor Activity
Research on thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has shown significant antitumor effects. This suggests their potential as innovative anti-cancer agents, highlighting the importance of these compounds in the development of new therapeutic strategies (Ostapiuk, Frolov, & Matiychuk, 2017).
Antiarrhythmic and Antianxiety Activities
Novel thiophene derivatives, including those synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide, have been explored for their antiarrhythmic, serotonin antagonist, and antianxiety activities. These studies provide insights into the potential therapeutic applications of these compounds in treating various conditions (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010).
Mechanism of Action
Properties
IUPAC Name |
2-amino-6-tert-butyl-N-cyclopropyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2OS/c1-16(2,3)9-4-7-11-12(8-9)20-14(17)13(11)15(19)18-10-5-6-10/h9-10H,4-8,17H2,1-3H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFBIRXFOCFDIGJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3CC3)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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